4,6-dichloro-N-(prop-2-yn-1-yl)-1,3,5-triazin-2-amine
Overview
Description
4,6-dichloro-N-(prop-2-yn-1-yl)-1,3,5-triazin-2-amine (DCPTA) is a synthetic organic compound that has recently been studied for its potential applications in various scientific research fields. DCPTA has been found to have a wide range of biochemical and physiological effects, making it a valuable research tool.
Scientific Research Applications
Crystal Structure Analysis
- The compound, under different systematic names and similar derivatives, has been studied for its crystal structure. For example, a study by Jeon et al. (2014) on a triazine fungicide, closely related to the compound , revealed a dihedral angle between the planes of the triazine and benzene rings, with weak hydrogen bonds and short Cl⋯Cl contacts forming two-dimensional networks (Youngeun Jeon et al., 2014).
Synthesis and Characterization for High-Energy Materials
- The compound has been used in the synthesis of high-energy materials. Chapyshev and Korchagin (2017) synthesized a high-energy compound through azidation, showing potential as a starting compound for new high-energy materials (S. Chapyshev & D. Korchagin, 2017).
Development of Energetic Polymers
- A study by Shastin et al. (2021) developed efficient methods for synthesizing novel azidopropargylamino-substituted 1,3,5-triazines. This work highlights the use of the compound in creating monomers for energetic polymers (A. V. Shastin et al., 2021).
Use in Organic Chemistry and Catalysis
- The compound has applications in organic chemistry, particularly in the synthesis of chiral thiourea organocatalysts, as investigated by Xiao et al. (2015). Their study explored its use as a building block for preparing organocatalysts (Li Xiao et al., 2015).
Mechanism of Action
Target of Action
Similar compounds have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various biological targets.
Mode of Action
It’s known that similar compounds can undergo sequential nucleophilic substitution of the c-cl bond by c-o, c-n, and c-s bonds . This suggests that the compound might interact with its targets through similar mechanisms.
Biochemical Pathways
Compounds with similar structures have been found to play a crucial role in signaling pathways involved in the regulation of numerous cellular processes such as survival, growth, proliferation, and differentiation .
Result of Action
Similar compounds have displayed improved in vitro activity , suggesting that this compound may also have significant biological effects.
properties
IUPAC Name |
4,6-dichloro-N-prop-2-ynyl-1,3,5-triazin-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4Cl2N4/c1-2-3-9-6-11-4(7)10-5(8)12-6/h1H,3H2,(H,9,10,11,12) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
POANETFFBMOZGF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCNC1=NC(=NC(=N1)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4Cl2N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.03 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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